Cas no 1427015-22-2 ((4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone)

(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone is a heterocyclic compound featuring a furan core substituted with bromo and chloro groups at the 4- and 5-positions, respectively, and a piperidin-1-yl-methanone moiety at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of halogen substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its well-defined stereoelectronic properties contribute to its selectivity in targeted transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone structure

1427015-22-2 structure

Product Name:(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone

CAS No:1427015-22-2

MF:C₁₀H₁₁BrClNO₂

MW:292.556841135025

CID:5150597

Update Time:2025-10-19

(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone
- Inchi： 1S/C10H11BrClNO2/c11-7-6-8(15-9(7)12)10(14)13-4-2-1-3-5-13/h6H,1-5H2
- InChI Key： KPWINBDEEMMBKD-UHFFFAOYSA-N
- SMILES： C(C1=CC(Br)=C(Cl)O1)(N1CCCCC1)=O

(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503937-1g	(4-Bromo-5-chlorofuran-2-yl)(piperidin-1-yl)methanone	1427015-22-2	97%	1g	$505	2023-02-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone

Introduction to (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone (CAS No. 1427015-22-2)

(4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone (CAS No. 1427015-22-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone consists of a piperidine ring linked to a furan moiety through a carbonyl group, with bromine and chlorine substituents on the furan ring. This arrangement imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone in the context of drug discovery and development. One notable area of research is its potential as a scaffold for the design of new drugs targeting specific biological pathways. For instance, researchers have explored its interactions with enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacological properties of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone and its derivatives. The results demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes implicated in cell proliferation and survival. This finding suggests that (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone could serve as a lead compound for the development of targeted therapies.

Another area of interest is the use of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone in combination with other therapeutic agents to enhance treatment efficacy. Preclinical studies have shown that when used in conjunction with existing drugs, this compound can improve therapeutic outcomes by synergistically modulating multiple biological targets. This approach has the potential to address drug resistance and improve patient outcomes in various diseases.

The synthesis of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone has also been optimized to facilitate large-scale production for pharmaceutical applications. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring the availability of high-purity material for further studies and clinical trials.

In addition to its therapeutic potential, (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone has been studied for its use as a tool compound in basic research. Its unique structure and functional groups make it an excellent probe for investigating molecular interactions and signaling pathways. This application has contributed to a deeper understanding of cellular processes and disease mechanisms.

The safety profile of (4-Bromo-5-chloro-furan-2-yl)-piperidin-1-yl-methanone is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (4-Bromo-5-chloro-furan-2-y\-l)-pip\-eridi\-n\-1-y\-l-me\-than\-one (CAS No. 1427015\-22\-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising pharmacological properties, make it an exciting molecule for further exploration in drug discovery and development. As research continues to uncover new applications and optimize its use, this compound is poised to play a crucial role in advancing therapeutic strategies for various diseases.